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Compound of Interest

N-(4-Bromo-2-
Compound Name: , ]
nitrophenyl)acetamide

Cat. No.: B182543

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N-(4-Bromo-2-
nitrophenyl)acetamide. The following procedures are designed to ensure the safe and
effective use of this compound in a laboratory setting.

Hazard Identification and Classification

N-(4-Bromo-2-nitrophenyl)acetamide is classified as hazardous. It is harmful if swallowed
and may cause an allergic skin reaction.[1][2] All personnel should be thoroughly familiar with
the hazards before handling this chemical.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-(4-Bromo-2-
nitrophenyl)acetamide is provided in the table below.
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Property Value

Molecular Formula C8H7BrN203

Molecular Weight 259.06 g/mol [1]

CAS Number 881-50-5[1]

Melting Point 102-104 °CJ3]

Boiling Point 416.8 °C at 760 mmHg[3][4]
Appearance Off-white to slight yellow solid[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling N-(4-bromo-2-nitrophenyl)acetamide.

Equipment Specification

Chemical safety goggles or a face shield that
meets OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[5]

Eye Protection

Compatible chemical-resistant gloves.[6] Gloves
should be inspected before use and removed

Hand Protection ) ] ) ]
using the proper technique to avoid skin contact.

[6]

, ] A lab coat, protective clothing, and protective
Skin and Body Protection ) o .
boots if the situation requires it.[6]

A government-approved respirator should be
used.[6] Work should be conducted in a well-

Respiratory Protection ) ]
ventilated area or with a local exhaust system.

[6]

Standard Handling Protocol
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Adherence to a strict handling protocol is crucial for the safe use of N-(4-Bromo-2-
nitrophenyl)acetamide. The following workflow outlines the key steps from preparation to
disposal.
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Standard Handling Workflow for N-(4-Bromo-2-nitrophenyl)acetamide

Preparation

Review Safety Data Sheet (SDS)

A\

Don Personal Protective Equipment (PPE)

4

Prepare a well-ventilated work area

Proceed when ready

Handling
Y

Weigh the required amount of the compound

4

Use in the experimental procedure

After experiment

Post-HandIi;Vg & Cleanup

Decontaminate work surfaces

Y

Remove PPE correctly

4

Wash hands thoroughly

After cleanup

Disg;)sal

Dispose of waste in a designated, labeled container

A\

Follow institutional and local regulations for chemical waste disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling N-(4-Bromo-2-nitrophenyl)acetamide.
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First Aid Measures

In the event of exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration and seek immediate medical

attention.[6][7]

Immediately wash the skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact . .
contaminated clothing and shoes.[6] Seek

medical attention if irritation or a rash occurs.[2]

Rinse cautiously with water for several minutes.

[5] Remove contact lenses if present and easy
Eye Contact ) o )

to do. Continue rinsing for at least 15 minutes

and get immediate medical attention.[5]

Do NOT induce vomiting.[7] Rinse the mouth
) with water.[2] Never give anything by mouth to
Ingestion ] i
an unconscious person.[2] Call a poison center

or doctor immediately.

Chemical Spill Management

In the event of a chemical spill, it is critical to follow a clear and immediate action plan to ensure
the safety of all laboratory personnel and to contain the spill effectively.
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Chemical Spill Response Workflow

Immediate Actions

Alert personnel in the immediate area

Evacuate the area if necessary

Once safe to proceed

Containment & Cleanup

Wear appropriate PPE

;

Contain the spill with absorbent material

;

Wipe dry, place in a sealed bag for disposal

;

Ventilate the area

;

Wash the spill site after material pickup is complete

fter cleanup

Follow-Up

Dispose of waste according to regulations

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Storage and Disposal

Storage: Store in a dry, well-ventilated place with the container tightly closed.[6][7] Keep away
from incompatible materials such as acids, acid chlorides, and reducing agents.[7]

Disposal: Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[6] Contaminated packaging should be treated as the chemical itself
and disposed of accordingly.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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